N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-fluorobenzamide hydrochloride
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Description
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-fluorobenzamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClFN3OS and its molecular weight is 422.0 g/mol. The purity is usually 95%.
The exact mass of the compound N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-fluorobenzamide hydrochloride is 421.1390895 g/mol and the complexity rating of the compound is 506. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-fluorobenzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-fluorobenzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Anticancer Properties : Research suggests that this compound exhibits promising anticancer activity. It may inhibit tumor growth by interfering with specific cellular pathways .
- Targeted Therapy : Due to its unique structure, it could serve as a potential target for drug development. Computational studies and experimental validations are ongoing .
- Neuroprotective Effects : Investigations indicate that this compound may have neuroprotective properties. It could potentially mitigate neuronal damage in neurodegenerative diseases .
- Receptor Modulation : Researchers are exploring its interactions with neural receptors, which could lead to novel therapeutic strategies .
- Organic Semiconductors : The benzothiazole moiety in this compound makes it interesting for organic electronics. It could be used in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs) .
- Enzyme Inhibitors : Computational studies suggest that it might inhibit specific enzymes. Further biochemical assays are needed to validate this .
- Spectroscopic Characterization : Researchers have used FT-IR, FT-Raman, UV, and NMR techniques to characterize this compound. These studies provide valuable data for its identification and structural elucidation .
- Functional Group Transformations : The dimethylamino and fluorobenzamide groups make it a versatile reagent for synthetic transformations. For instance, it could be used in cross-coupling reactions or as a building block in complex molecule synthesis .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Materials Science and Organic Electronics
Chemical Biology and Enzyme Inhibition
Analytical Chemistry and Spectroscopy
Synthetic Chemistry and Reagent Development
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-fluorobenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3OS.ClH/c1-14-11-18-19(12-15(14)2)27-21(23-18)25(10-6-9-24(3)4)20(26)16-7-5-8-17(22)13-16;/h5,7-8,11-13H,6,9-10H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDQFLSCWKMQTJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)SC(=N2)N(CCCN(C)C)C(=O)C3=CC(=CC=C3)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(dimethylamino)propyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-fluorobenzamide hydrochloride |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.